3-ethyl-N-(2-fluorobenzyl)-N-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: 3-ethyl-N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C22H21FN4O3S/c1-3-21-24-25-22-13-12-19(15-26(21)22)31(28,29)27(14-16-6-4-5-7-20(16)23)17-8-10-18(30-2)11-9-17/h4-13,15H,3,14H2,1-2H3
• InChI Key: HZRWHRRJYIAHLN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C22H21FN4O3S
• Molecular Weight: 440.5 g/mol
• CAS No.: 1251653-68-5

Description

3-ethyl-N-(2-fluorobenzyl)-N-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C22H21FN4O3S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Research has highlighted the application of similar [1,2,4]triazolo[4,3-a]pyridine sulfonamide compounds in the agricultural sector, particularly as herbicides. Moran (2003) discussed compounds with excellent herbicidal activity across a wide spectrum of vegetation at low application rates, suggesting that modifications in the chemical structure, such as those seen in the compound , could enhance herbicidal efficacy (Moran, 2003). This indicates a potential pathway for the development of new herbicides that could be more effective and environmentally friendly.

Antimalarial Activity

A significant area of research has been the compound's potential antimalarial activity. A study by Karpina et al. (2020) synthesized and evaluated a series of [1,2,4]triazolo[4,3-a]pyridines bearing a sulfonamide fragment for their antimalarial activity against Plasmodium falciparum. The results showed good antimalarial activity, with some compounds demonstrating inhibitory concentrations (IC50) in the low micromolar range, which suggests that this compound could serve as a starting point for future antimalarial drug discovery programs (Karpina et al., 2020).

Anticancer Activity and PI3K Inhibition

Another promising area of application is in oncology, where similar [1,2,4]triazolo[4,3-a]pyridine sulfonamide compounds have been investigated for their anticancer effects. Wang et al. (2015) modified N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, showing remarkable anticancer effects and lower toxicity, by replacing the acetamide group with an alkylurea moiety. The study evaluated antiproliferative activities against human cancer cell lines and found several compounds with potent activities, suggesting that these compounds, including modifications similar to the one , could act as effective anticancer agents with low toxicity (Wang et al., 2015).